Cas no 99112-29-5 (19-Norpregn-4-en-20-yne-3,17-diol,17-acetate 3-cyclopentanepropanoate, (3a,17a)- (9CI))

19-Norpregn-4-en-20-yne-3,17-diol,17-acetate 3-cyclopentanepropanoate, (3a,17a)- (9CI) structure
99112-29-5 structure
Product Name:19-Norpregn-4-en-20-yne-3,17-diol,17-acetate 3-cyclopentanepropanoate, (3a,17a)- (9CI)
CAS No:99112-29-5
MF:C30H42O4
MW:466.652089595795
CID:804920
PubChem ID:24893424
Update Time:2025-04-19

19-Norpregn-4-en-20-yne-3,17-diol,17-acetate 3-cyclopentanepropanoate, (3a,17a)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 19-Norpregn-4-en-20-yne-3,17-diol,17-acetate 3-cyclopentanepropanoate, (3a,17a)- (9CI)
    • Norethisterone acetate 3-cyclopentylpropionate
    • DTXSID50912861
    • Neacpp
    • 99112-29-5
    • 17-(Acetyloxy)-19-norpregn-2-en-20-yn-1-yl 3-cyclopentylpropanoate
    • [(1S,5R,8R,9S,13S,14S,17R)-17-acetyloxy-17-ethynyl-13-methyl-4,5,6,7,8,9,10,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-1-yl] 3-cyclopentylpropanoate
    • [(5R,8R,9S,13S,14S,17R)-17-acetyloxy-17-ethynyl-13-methyl-4,5,6,7,8,9,10,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-1-yl] 3-cyclopentylpropanoate
    • Inchi: 1S/C30H42O4/c1-4-30(34-20(2)31)19-17-25-23-14-13-22-10-7-11-26(28(22)24(23)16-18-29(25,30)3)33-27(32)15-12-21-8-5-6-9-21/h1,7,11,21-26,28H,5-6,8-10,12-19H2,2-3H3/t22-,23+,24-,25-,26?,28?,29-,30-/m0/s1
    • InChI Key: UKRBBAYWDWAZQF-PPFNNMHVSA-N
    • SMILES: O(C(C)=O)[C@@]1(C#C)CC[C@H]2[C@@H]3CC[C@@H]4CC=CC(C4[C@H]3CC[C@@]21C)OC(CCC1CCCC1)=O

Computed Properties

  • Exact Mass: 466.308
  • Monoisotopic Mass: 466.308
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 8
  • Complexity: 876
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.1
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Density: 1.12
  • Boiling Point: 534.2°Cat760mmHg
  • Flash Point: 257.4°C
  • Refractive Index: 1.55
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